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Compound Name: Cyclobutanone

Cat. No.: B123998 Get Quote

Physical Properties of Cyclobutanone: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

cyclobutanone, specifically its boiling point and density. The information herein is compiled for

use by researchers, scientists, and professionals in drug development who require accurate

physical data and standardized experimental protocols.

Core Physical Properties
Cyclobutanone, with the molecular formula (CH₂)₃CO, is a four-membered cyclic ketone. It

exists as a colorless, volatile liquid at room temperature.[1] Accurate knowledge of its physical

properties, such as boiling point and density, is crucial for its application in organic synthesis

and as a building block in the development of novel pharmaceutical compounds.

Data Presentation
The following table summarizes the reported values for the boiling point and density of

cyclobutanone from various sources. It is important to note the temperature at which density

measurements were taken, as this property is temperature-dependent.
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Physical Property Value Conditions

Boiling Point 99 °C
at standard atmospheric

pressure

99.75 °C
at standard atmospheric

pressure[1]

Density 0.9547 g/cm³ at 0 °C[1]

0.938 g/mL at 25 °C[2][3][4]

0.930 g/mL Not specified

0.93 g/mL Not specified[5]

Experimental Protocols
The determination of the boiling point and density of a liquid compound like cyclobutanone
requires precise and standardized experimental procedures. The following sections detail

common methodologies for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[2] Several methods can be employed, with the choice often depending on the

quantity of the sample available.

1. Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes (less than 0.5 mL).[3]

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating oil (e.g., mineral oil), and a heat source.

Procedure:

A small amount of cyclobutanone is placed in the small test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://m.youtube.com/watch?v=59cN0pkTn6s
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A capillary tube, sealed at one end, is inverted and placed into the cyclobutanone
sample.

The test tube assembly is attached to a thermometer and placed in a Thiele tube

containing heating oil, ensuring the sample is immersed.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Heating is then discontinued. The boiling point is the temperature at which the liquid just

begins to enter the capillary tube as it cools.[3]

2. Simple Distillation Method

For larger sample volumes (at least 5 mL), a simple distillation setup can be used to determine

the boiling point.[2][3]

Apparatus: Distilling flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The cyclobutanone sample and a few boiling chips are placed in the distilling flask.

The distillation apparatus is assembled, with the thermometer bulb positioned just below

the side arm of the distilling flask to accurately measure the temperature of the vapor.

The flask is heated, and the liquid is brought to a boil.

The temperature is recorded when the vapor temperature stabilizes, and a steady rate of

distillation is observed. This stable temperature is the boiling point. It is also advisable to

record the barometric pressure.[2]

Determination of Density
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Density is defined as the mass per unit volume of a substance.[6] For liquids, this can be

determined using several methods.

1. Pycnometry (Density Bottle Method)

This is a highly accurate method for determining the density of liquids.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), analytical balance, and a constant temperature bath.

Procedure:

The mass of the clean, dry pycnometer is accurately determined.

The pycnometer is filled with distilled water of a known density at a specific temperature

and weighed to determine the volume of the pycnometer.

The pycnometer is then emptied, dried, and filled with cyclobutanone.

The filled pycnometer is brought to the desired temperature in a constant temperature

bath, ensuring the liquid level is at the capillary mark.

The mass of the pycnometer filled with cyclobutanone is measured.

The density of cyclobutanone is calculated using the formula: Density = (Mass of

cyclobutanone) / (Volume of pycnometer)

2. Digital Density Meter (Oscillating U-tube Method)

This is a modern and rapid method for density determination, as described in ASTM D4052.[6]

[7][8]

Apparatus: Digital density meter with an oscillating U-tube.

Procedure:

A small volume of the cyclobutanone sample is injected into the oscillating U-tube of the

density meter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://wiki.anton-paar.com/ca-en/density-and-density-measurement/astm-d4052/
https://www.savantlab.com/astm-methods/astm-d4052-standard-test-method-for-density-relative-density-and-api-gravity-of-liquids-by-digital-density-meter/
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.

The density is then calculated by the instrument based on its calibration data. This method

is fast, requires a small sample volume, and provides high accuracy.[6]

Logical Relationships of Physical Properties
The physical properties of a compound are intrinsically linked to its molecular structure and the

intermolecular forces present. The following diagram illustrates the relationship between the

key physical properties of cyclobutanone discussed in this guide.
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Caption: Logical flow from influencing factors to physical properties and their experimental

determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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